Cas no 90102-75-3 (Acetic acid, iodo-, 2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethyl ester)

• Product Name: Acetic acid, iodo-, 2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethyl ester
• CAS No: 90102-75-3
• MF: C₈H₁₀IN₃O₄
• MW: 339.087173938751
• CID: 794187
• PubChem ID: 13339450
• Update Time: 2025-04-19

Acetic acid, iodo-, 2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, iodo-, 2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethyl ester
• 2-(2-methyl-5-nitroimidazol-1-yl)ethyl 2-iodoacetate
• 90102-75-3
• 2-(2-Methyl-5-nitro-1H-imidazol-1-yl)ethyl iodoacetate
• DTXSID90537390

• Inchi： 1S/C8H10IN3O4/c1-6-10-5-7(12(14)15)11(6)2-3-16-8(13)4-9/h5H,2-4H2,1H3
• InChI Key： VLRNEHVAKGJZKP-UHFFFAOYSA-N
• SMILES： ICC(=O)OCCN1C(=CN=C1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 338.97160g/mol
• Monoisotopic Mass: 338.97160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 89.9Ų